1-(2-(Furan-2-yl)-2-thiomorpholinoethyl)-3-(4-methoxyphenethyl)urea

• IUPAC Name: 1-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• InChI: InChI=1S/C20H27N3O3S/c1-25-17-6-4-16(5-7-17)8-9-21-20(24)22-15-18(19-3-2-12-26-19)23-10-13-27-14-11-23/h2-7,12,18H,8-11,13-15H2,1H3,(H2,21,22,24)
• InChI Key: QOWJBQIXSGEGPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)NCC(C2=CC=CO2)N3CCSCC3
• Molecular Formula: C20H27N3O3S
• Molecular Weight: 389.5 g/mol
• CAS No.: 2034573-35-6

Description

1-(2-(Furan-2-yl)-2-thiomorpholinoethyl)-3-(4-methoxyphenethyl)urea is a useful research compound. Its molecular formula is C20H27N3O3S and its molecular weight is 389.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis
A compound with structural similarities, 4-(furan-2-ylmethyl)-1-(thiomorpholinomethyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one, was synthesized and its structure determined through various spectroscopic methods and X-ray diffraction. The study highlights the compound's stable conformation and provides insights into intermolecular interactions within crystals, which could be relevant for designing compounds with desired properties (Sun et al., 2021).

Chemical Reactivity and Bioactivity
Research into similar molecules, such as flexible 1-[(2-aminoethoxy)alkyl]-3-ar(o)yl(thio)ureas, shows significant potential in medicinal chemistry, particularly as inhibitors targeting specific enzymes. This demonstrates the versatility of structurally related compounds in drug discovery, offering a foundation for developing new therapeutic agents (Vidaluc et al., 1995).

Antimicrobial Applications
Derivatives like 1,3-bis[(E)-furan-2-yl)methylene]urea and thiourea have been explored for their antimicrobial properties against a range of pathogens. These findings underline the potential of furan and thiourea-based compounds in developing new antimicrobials, which could lead to novel treatments for infectious diseases (Alabi et al., 2020).

Photovoltaic Applications
Phenothiazine derivatives with furan linkers have been utilized in dye-sensitized solar cells, demonstrating the impact of five-membered heteroaromatic linkers on solar cell performance. The study indicates a significant efficiency improvement, suggesting that modifications in the linker structure could enhance photovoltaic device performance (Kim et al., 2011).